Cas no 321345-37-3 (Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- is a specialized aromatic compound featuring both difluoro and isocyano functional groups, as well as a sulfonyl moiety. Its unique structure makes it valuable in organic synthesis, particularly as an intermediate for constructing complex molecules with tailored electronic and steric properties. The presence of the isocyano group enables versatile reactivity in cycloaddition and multicomponent reactions, while the sulfonyl component enhances stability and facilitates further functionalization. The difluoro substitution on the benzene ring can influence the compound's electronic characteristics, making it useful in pharmaceutical and materials science applications. This compound is typically handled under controlled conditions due to the reactivity of the isocyano group.

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- structure

321345-37-3 structure

Product Name:Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-

CAS No:321345-37-3

MF:C₁₅H₁₁F₂NO₂S

MW:307.31514954567

CID:301323

PubChem ID:21922684

Update Time:2025-10-28

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
- 1,2-Difluoro-4-(isocyano(tosyl)methyl)benzene
- 1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
- A-TOSYL-(3,4-DIFLUOROBENZYL) ISOCYANIDE
- α-Tosyl-(3,4-difluorobenzyl)isocyanide
- ?-Tosyl-(3,4-difluorobenzyl)isocyanide
- A5783
- AK113831
- KB-216324
- PubChem11897
- 1,2-difluoro-4-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
- 321345-37-3
- DTXSID60620147
- FT-0604130
- A-Tosyl-(3,4-difluorobenzyl)isocyanide
- AKOS016009723
- 1,2-Difluoro-4-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
- SCHEMBL5852069
- BS-28162
- DB-068592
- alpha-Tosyl-(3,4-difluorobenzyl)isocyanide
- MDL： MFCD11519214
- Inchi： 1S/C15H11F2NO2S/c1-10-3-6-12(7-4-10)21(19,20)15(18-2)11-5-8-13(16)14(17)9-11/h3-9,15H,1H3
- InChI Key： DUHMNGGUXBLMCW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(=C(C=1)F)F)[N+]#[C-])(=O)=O

Computed Properties

Exact Mass: 307.04793
Monoisotopic Mass: 307.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.9A^2
XLogP3: 3.2

Experimental Properties

PSA: 38.5

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD170738)

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Pricemore >>

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